5-(2-hydroxyethyl)-6-methyl-2-(3-phenylpropylsulfanyl)-1H-pyrimidin-4-one

• IUPAC Name: 5-(2-hydroxyethyl)-6-methyl-2-(3-phenylpropylsulfanyl)-1H-pyrimidin-4-one
• InChI: InChI=1S/C16H20N2O2S/c1-12-14(9-10-19)15(20)18-16(17-12)21-11-5-8-13-6-3-2-4-7-13/h2-4,6-7,19H,5,8-11H2,1H3,(H,17,18,20)
• InChI Key: SXEGSPMWLZHPJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N=C(N1)SCCCC2=CC=CC=C2)CCO
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

Compound “5-(2-hydroxyethyl)-6-methyl-2-(3-phenylpropylsulfanyl)-1H-pyrimidin-4-one” is a chemical entity listed in the PubChem database. This compound is known for its unique chemical structure and properties, which make it of interest in various scientific fields, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “5-(2-hydroxyethyl)-6-methyl-2-(3-phenylpropylsulfanyl)-1H-pyrimidin-4-one” involves specific chemical reactions and conditions. The detailed synthetic routes and reaction conditions are typically documented in scientific literature and patents. For instance, the preparation of multi-branched chain high carbonic acid involves specific steps and conditions .

Industrial Production Methods: Industrial production methods for compound “this compound” are designed to optimize yield and purity. These methods often involve large-scale chemical reactions under controlled conditions to ensure consistency and quality.

Chemical Reactions Analysis

Types of Reactions: Compound “5-(2-hydroxyethyl)-6-methyl-2-(3-phenylpropylsulfanyl)-1H-pyrimidin-4-one” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. The specific reagents and conditions used in these reactions depend on the desired outcome.

Common Reagents and Conditions: Common reagents used in the reactions involving compound “this compound” include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve the best results.

Major Products Formed: The major products formed from the reactions of compound “this compound” depend on the type of reaction and the reagents used. Detailed information on these products can be found in scientific databases and publications .

Scientific Research Applications

Compound “5-(2-hydroxyethyl)-6-methyl-2-(3-phenylpropylsulfanyl)-1H-pyrimidin-4-one” has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it is used to investigate biological pathways and molecular interactions. In medicine, it is explored for its potential therapeutic effects. Additionally, it has industrial applications in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of compound “5-(2-hydroxyethyl)-6-methyl-2-(3-phenylpropylsulfanyl)-1H-pyrimidin-4-one” involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context. Detailed studies on its mechanism of action are available in scientific literature .

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

These similar compounds can be identified and analyzed using databases such as PubChem and ChemMine Tools .